Cas no 1518692-41-5 (4-{1-(pyridin-2-yl)ethylamino}pentan-1-ol)

• Product Name: 4-{1-(pyridin-2-yl)ethylamino}pentan-1-ol
• CAS No: 1518692-41-5
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5170873
• PubChem ID: 75356514
• Update Time: 2025-05-20

4-{1-(pyridin-2-yl)ethylamino}pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-[[1-(2-pyridinyl)ethyl]amino]-
• 4-{1-(pyridin-2-yl)ethylamino}pentan-1-ol

• Inchi： 1S/C12H20N2O/c1-10(6-5-9-15)14-11(2)12-7-3-4-8-13-12/h3-4,7-8,10-11,14-15H,5-6,9H2,1-2H3
• InChI Key： PIHDRWKNKZZJJA-UHFFFAOYSA-N
• SMILES： C(O)CCC(NC(C1=NC=CC=C1)C)C

Additional information on 4-{1-(pyridin-2-yl)ethylamino}pentan-1-ol

Recent Advances in the Study of 1518692-41-5 and 4-{1-(pyridin-2-yl)ethylamino}pentan-1-ol in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 1518692-41-5, also known as 4-{1-(pyridin-2-yl)ethylamino}pentan-1-ol, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including but not limited to, central nervous system (CNS) disorders and oncology. The following research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 4-{1-(pyridin-2-yl)ethylamino}pentan-1-ol to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of the compound, making it more feasible for large-scale production. The researchers employed a combination of asymmetric synthesis and catalytic hydrogenation to achieve high enantiomeric purity, which is critical for its biological activity.

In terms of mechanism of action, 4-{1-(pyridin-2-yl)ethylamino}pentan-1-ol has been identified as a modulator of specific neurotransmitter receptors in the CNS. Preclinical studies using rodent models have demonstrated its ability to cross the blood-brain barrier and exhibit anxiolytic and antidepressant-like effects. These findings suggest its potential as a lead compound for the development of new psychotropic medications. Furthermore, molecular docking studies have revealed its high affinity for serotonin and dopamine receptors, providing a plausible explanation for its observed pharmacological effects.

Beyond its CNS applications, recent research has explored the anticancer properties of 1518692-41-5. A study in Cancer Research (2023) reported that this compound inhibits the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. The researchers attributed these effects to the compound's ability to interfere with key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings open new avenues for the development of targeted cancer therapies, particularly for tumors that are resistant to conventional treatments.

Despite these promising results, challenges remain in the clinical translation of 4-{1-(pyridin-2-yl)ethylamino}pentan-1-ol. Pharmacokinetic studies have indicated that the compound undergoes rapid metabolism in the liver, which may limit its therapeutic window. Ongoing research is focused on developing prodrug formulations or structural analogs to overcome these limitations. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards.

In conclusion, 1518692-41-5 and its derivative 4-{1-(pyridin-2-yl)ethylamino}pentan-1-ol represent a promising area of research in chemical biology and pharmaceutical sciences. The latest studies highlight its potential in treating CNS disorders and cancer, while also identifying challenges that need to be addressed for successful clinical application. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous preclinical and clinical trials to validate its efficacy and safety.